N-(2-(2-phenylmorpholino)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[2-(2-phenylmorpholin-4-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C20H24N2O5S/c23-28(24,17-6-7-18-19(14-17)27-13-12-26-18)21-8-9-22-10-11-25-20(15-22)16-4-2-1-3-5-16/h1-7,14,20-21H,8-13,15H2
• InChI Key: XSVOBWROENSYJW-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CCNS(=O)(=O)C2=CC3=C(C=C2)OCCO3)C4=CC=CC=C4
• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol

Description

N-(2-(2-phenylmorpholino)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide, commonly known as PD 169316, is a selective inhibitor of p38 mitogen-activated protein kinase (MAPK). MAPKs are important signaling molecules that regulate various cellular processes such as cell differentiation, proliferation, and apoptosis. PD 169316 has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

• Synthesis and Pharmacological Evaluation :

  • A study reported the synthesis of N-aryl-2,3-dihydrobenzo[1,4]dioxine-6-sulfonamide derivatives and evaluated their pharmacological activities, revealing moderate activity against butyrylcholinesterase and acetylcholinesterase, and good activity against the lipoxygenase enzyme. Additionally, antimicrobial and hemolytic activities were probed, confirming proficient antimicrobial activities of certain derivatives (Irshad, 2018).

• Biological Evaluation and Molecular Docking Studies :

  • Another research focused on the design, synthesis, and biological evaluation of similar compounds. This study also conducted molecular docking against butyrylcholinesterase, acetylcholinesterase, and lipoxygenase enzymes, indicating these compounds' potential in inhibiting these enzymes (Irshad et al., 2019).

• Synthesis and Screening for Enzyme Inhibition :

  • Further research involved the synthesis of ethylated sulfonamides with the 1,4-benzodioxane moiety. These compounds were screened against acetylcholinesterase, butyrylcholinesterase, lipoxygenase, and α-glucosidase enzymes, and were found to be good inhibitors of lipoxygenase but moderate inhibitors of the other enzymes. They also showed good antibacterial properties (Irshad et al., 2016).

• Inhibition of α-Glucosidase and Acetylcholinesterase :

  • A study aimed at investigating the enzyme inhibitory potential of new sulfonamides bearing benzodioxane and acetamide moieties. The synthesized compounds exhibited substantial inhibitory activity against yeast α-glucosidase and weak activity against acetylcholinesterase (Abbasi et al., 2019).

• Antibacterial Potential :

  • Research on N-substituted sulfonamides bearing the benzodioxane moiety demonstrated potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains (Abbasi et al., 2016).